Cas no 22082-96-8 (2-(2-Chlorophenyl)naphthalene)

• Product Name: 2-(2-Chlorophenyl)naphthalene
• CAS No: 22082-96-8
• MF: C₁₆H₁₁Cl
• MW: 238.711543321609
• CID: 4793466
• Update Time: 2025-11-01

2-(2-Chlorophenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)naphthalene
• 2-(2-Chlorophenyl)naphthalene

• Inchi： 1S/C16H11Cl/c17-16-8-4-3-7-15(16)14-10-9-12-5-1-2-6-13(12)11-14/h1-11H
• InChI Key： WFCZVVOHARVFGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC2C=CC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 2-(2-Chlorophenyl)naphthalene

Comprehensive Guide to 2-(2-Chlorophenyl)naphthalene (CAS No. 22082-96-8): Properties, Applications, and Market Insights

2-(2-Chlorophenyl)naphthalene (CAS 22082-96-8) is an important organic compound widely used in pharmaceutical intermediates, material science, and chemical research. This chlorinated naphthalene derivative has gained significant attention due to its unique structural properties and versatile applications. In this article, we explore its chemical characteristics, industrial uses, and emerging trends in research and development.

The molecular structure of 2-(2-Chlorophenyl)naphthalene consists of a naphthalene core linked to a chlorophenyl group, which enhances its stability and reactivity in various chemical processes. This compound is particularly valued in organic synthesis for constructing complex molecular frameworks. Researchers have studied its potential in fluorescence materials, liquid crystals, and pharmaceutical intermediates, making it a subject of growing interest in both academic and industrial settings.

One of the key reasons behind the popularity of 2-(2-Chlorophenyl)naphthalene is its role in advanced material development. With increasing demand for high-performance polymers and electronic materials, this compound serves as a crucial building block. Its ability to modify optical properties and thermal stability has led to applications in OLED technology and organic semiconductors, aligning with current trends in green energy solutions and sustainable electronics.

In the pharmaceutical sector, 2-(2-Chlorophenyl)naphthalene (CAS 22082-96-8) is utilized as an intermediate in the synthesis of bioactive molecules. Its structural motif is found in several drug candidates targeting neurological and inflammatory conditions. Recent studies highlight its potential in drug discovery, especially in designing small-molecule inhibitors for therapeutic applications. This aligns with the increasing focus on precision medicine and targeted drug delivery systems.

From a market perspective, the demand for 2-(2-Chlorophenyl)naphthalene is driven by advancements in material science and pharmaceutical research. Manufacturers are investing in scalable synthesis methods to meet the needs of industries requiring high-purity compounds. Additionally, regulatory standards for chemical safety and environmental compliance have influenced production processes, ensuring sustainable practices in its manufacturing.

Researchers frequently search for information on the synthesis of 2-(2-Chlorophenyl)naphthalene, its spectroscopic data, and industrial applications. Common queries include its solubility properties, reaction mechanisms, and compatibility with other aromatic compounds. Addressing these questions enhances the practical understanding of this compound for laboratory and commercial use.

Future developments in 2-(2-Chlorophenyl)naphthalene research may focus on optimizing its catalytic applications and exploring novel derivatives with enhanced functionalities. As industries prioritize eco-friendly chemicals and efficient synthesis routes, this compound is poised to play a pivotal role in next-generation material innovations and therapeutic advancements.

In summary, 2-(2-Chlorophenyl)naphthalene (CAS 22082-96-8) stands out as a versatile compound with significant contributions to chemical research and industrial applications. Its relevance in cutting-edge technologies and healthcare solutions ensures continued interest from scientists and manufacturers worldwide. By staying updated on the latest research and market trends, stakeholders can leverage its potential for innovative solutions in diverse fields.